Cas no 2377032-26-1 (2-Fluoro-5-(piperidin-3-ylmethyl)benzonitrile;hydrochloride)

• Product Name: 2-Fluoro-5-(piperidin-3-ylmethyl)benzonitrile;hydrochloride
• CAS No: 2377032-26-1
• MF: C₁₃H₁₆ClFN₂
• MW: 254.730945587158
• CID: 5971472
• PubChem ID: 145913751
• Update Time: 2025-05-21

2-Fluoro-5-(piperidin-3-ylmethyl)benzonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(piperidin-3-ylmethyl)benzonitrile;hydrochloride
• 2-fluoro-5-[(piperidin-3-yl)methyl]benzonitrile hydrochloride
• EN300-7459448
• 2377032-26-1

• Inchi： 1S/C13H15FN2.ClH/c14-13-4-3-10(7-12(13)8-15)6-11-2-1-5-16-9-11;/h3-4,7,11,16H,1-2,5-6,9H2;1H
• InChI Key： AEXOCUOZPUTGES-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1C#N)CC1CNCCC1

Computed Properties

• Exact Mass: 254.0986044g/mol
• Monoisotopic Mass: 254.0986044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų

Additional information on 2-Fluoro-5-(piperidin-3-ylmethyl)benzonitrile;hydrochloride

Introduction to 2-Fluoro-5-(piperidin-3-ylmethyl)benzonitrile;hydrochloride (CAS No. 2377032-26-1)

2-Fluoro-5-(piperidin-3-ylmethyl)benzonitrile;hydrochloride, identified by its CAS number 2377032-26-1, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both a fluoro substituent and a piperidin-3-ylmethyl group on the benzonitrile backbone imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for medicinal chemists.

The benzonitrile moiety is well-known for its role in various bioactive molecules, often contributing to binding affinity and metabolic stability. In particular, the introduction of a fluoro atom at the 2-position of the benzene ring can significantly influence the electronic properties and interactions with biological targets. This modification is frequently employed to enhance drug-like properties such as lipophilicity, solubility, and binding affinity. The piperidin-3-ylmethyl group, on the other hand, adds a tertiary amine functionality, which is commonly found in many pharmacologically active compounds. This group can contribute to receptor binding and modulation of biological pathways.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The compound 2-Fluoro-5-(piperidin-3-ylmethyl)benzonitrile;hydrochloride has shown promise in preclinical studies as a potential lead for further drug development. Its unique structural features make it a versatile candidate for modulating biological processes, particularly in the context of neurological disorders and cancer research.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This salt form is commonly used in drug development due to its improved handling properties and bioavailability. The combination of the fluoro and piperidin-3-ylmethyl groups provides a rich chemical space for structure-based drug design. Medicinal chemists can leverage these features to optimize potency, selectivity, and pharmacokinetic profiles.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds like 2-Fluoro-5-(piperidin-3-ylmethyl)benzonitrile;hydrochloride. These techniques allow researchers to rapidly evaluate the potential of various molecular scaffolds, including this one, against multiple biological targets. The integration of machine learning algorithms has further enhanced the ability to predict binding affinities and identify promising candidates for further optimization.

The benzonitrile derivative has been explored in several therapeutic areas, including central nervous system (CNS) disorders and oncology. The< strong>fluoro substitution pattern is particularly relevant in CNS drug discovery, where it can influence blood-brain barrier penetration and metabolic stability. Additionally, the< strong>piperidin-3-ylmethyl group is often associated with compounds that exhibit favorable pharmacokinetic properties, making them suitable for oral administration.

In conclusion, 2-Fluoro-5-(piperidin-3-ylmethyl)benzonitrile;hydrochloride (CAS No. 2377032-26-1) represents a promising compound in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in drug discovery and development.